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Compound of Interest

Compound Name: 6-Aminopyridine-3-boronic acid

Cat. No.: B1344183

Essential Safety and Handling Guide for 6-
Aminopyridine-3-boronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 6-Aminopyridine-3-boronic acid (CAS No. 851524-96-4). Adherence to these
procedures is critical for ensuring personnel safety and minimizing environmental impact. This
compound is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may
cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
required equipment for handling 6-Aminopyridine-3-boronic acid.
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Protection Type

Specification

Standard Reference

Eye/Face Protection

Tightly fitting safety goggles or
a face shield worn over safety

glasses.

OSHA 29 CFR 1910.133 or
European Standard EN166

Skin Protection

Chemical-resistant gloves
(Nitrile rubber recommended),
a flame-resistant lab coat that
is fully fastened, and closed-

toe shoes.

Consult glove manufacturer for
specific chemical resistance

data.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
engineering controls are
insufficient, if exposure limits
are exceeded, or if irritation is
experienced. All handling of
the solid compound should be
conducted in a certified
chemical fume hood.[3][4][5]

OSHA 29 CFR 1910.134 or
European Standard EN 149

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

2

Ensure a calibrated safety shower and eyewash station are readily accessible.

Conduct all handling of 6-Aminopyridine-3-boronic acid within a certified chemical fume

hood to minimize inhalation of dust.[6]

Keep the container tightly closed when not in use.

. Weighing and Transfer:

Minimize the generation of dust during handling.

Use a tared, sealed container for weighing to reduce exposure.
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» When transferring the solid, use appropriate tools to avoid creating airborne dust.
3. Dissolving:

e If preparing a solution, slowly add the solid 6-Aminopyridine-3-boronic acid to the solvent
to prevent splashing.

4. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling is
complete.

o Decontaminate all work surfaces and equipment used.

Emergency Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[7][8]

o Skin Contact: Remove all contaminated clothing. Immediately wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

All waste containing 6-Aminopyridine-3-boronic acid must be treated as hazardous chemical
waste.

1. Waste Segregation and Collection:

» Collect all solid waste, including contaminated gloves, weighing papers, and pipette tips, in a
designated, clearly labeled, and sealed hazardous waste container.
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e Collect all liquid waste containing 6-Aminopyridine-3-boronic acid in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other waste
streams unless explicitly approved by your institution's Environmental Health and Safety
(EHS) department.[9]

2. Container Management:
» Use chemically compatible and leak-proof containers for waste.
o Keep waste containers securely closed except when adding waste.

e Label containers with "Hazardous Waste," the full chemical name "6-Aminopyridine-3-
boronic acid,” and a description of the contents (e.g., "solid waste" or "solution in [solvent]").

3. Final Disposal:

o Arrange for the disposal of hazardous waste through your institution's EHS department or a
licensed professional waste disposal service.[10]

e Do not dispose of 6-Aminopyridine-3-boronic acid down the drain or in regular trash.[11]

Workflow for Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 6-Aminopyridine-3-boronic acid | 851524-96-4 [sigmaaldrich.com]
. ors.od.nih.gov [ors.od.nih.gov]

. Sc.edu [sc.edu]

1
2
3
¢ 4. hazmatschool.com [hazmatschool.com]
5. sams-solutions.com [sams-solutions.com]
6. benchchem.com [benchchem.com]

7

. Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

e 8. uwaterloo.ca [uwaterloo.ca]

e 9. benchchem.com [benchchem.com]
e 10. geneseo.edu [geneseo.edu]

e 11. laballey.com [laballey.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 6-
Aminopyridine-3-boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344183#personal-protective-equipment-for-
handling-6-aminopyridine-3-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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